Cas no 63290-45-9 (Benzenecarboximidamide,3-[(dihexadecylamino)methyl]-N-(4-methyl-2-thiazolyl)-)

• Product Name: Benzenecarboximidamide,3-[(dihexadecylamino)methyl]-N-(4-methyl-2-thiazolyl)-
• CAS No: 63290-45-9
• MF: C₄₄H₇₈N₄S
• MW: 695.181931018829
• CID: 1650061
• Update Time: 2024-09-12

Benzenecarboximidamide,3-[(dihexadecylamino)methyl]-N-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,3-[(dihexadecylamino)methyl]-N-(4-methyl-2-thiazolyl)-
• Benzenecarboximidamide, 3-[(dihexadecylamino)methyl]-N-(4-methyl-2-thiazolyl)-

• Inchi： 1S/C44H78N4S/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-35-48(36-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2)38-41-33-32-34-42(37-41)43(45)47-44-46-40(3)39-49-44/h32-34,37,39H,4-31,35-36,38H2,1-3H3,(H2,45,46,47)
• InChI Key： KNEHIUQTXNEVMU-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C)=CS2)=N)=CC=CC(CN(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC)=C1

Computed Properties

• Exact Mass: 694.59524

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 726.1±62.0 °C(Predicted)
• PSA: 52.01
• pka: 8.57±0.50(Predicted)